Cas no 1804678-34-9 (3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1804678-34-9
• MF: C₆H₄F₃IN₂O₄S
• MW: 384.071642875671
• CID: 4831649
• Update Time: 2025-05-20

3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C6H4F3IN2O4S/c7-6(8,9)16-5-4(13)2(10)1-3(12-5)17(11,14)15/h1,13H,(H2,11,14,15)
• InChI Key： QRFHUDVJAJVZRC-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(C=1)S(N)(=O)=O)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.6
• Topological Polar Surface Area: 111

Additional information on 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide

Introduction to 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804678-34-9)

3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide, identified by its CAS number 1804678-34-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a hydroxyl group, an iodine substituent, a trifluoromethoxy group, and a sulfonamide moiety, makes this molecule a versatile scaffold for drug discovery and development.

The structural features of 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide contribute to its unique chemical properties and reactivity. The hydroxyl group (-OH) can participate in hydrogen bonding, enhancing interactions with biological targets, while the iodine atom (I) serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. The trifluoromethoxy group (-OCHF₃) introduces lipophilicity and electronic effects that can modulate binding affinity and metabolic stability. Additionally, the sulfonamide group (-SO₂NH₂) is known for its ability to engage in hydrogen bonding and salt formation, which is critical for drug-like properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as pharmacological agents. The sulfonamide core is a privileged scaffold in medicinal chemistry, exhibiting efficacy across a broad spectrum of diseases, including cancer, infectious diseases, and inflammatory disorders. The specific arrangement of substituents in 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide, particularly the presence of an iodine atom and a sulfonamide moiety, make it an attractive starting point for generating kinase inhibitors.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to identify promising scaffolds like 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide that exhibit high binding affinity to target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the binding modes and interactions of compounds before conducting costly wet-lab experiments.

The synthesis of 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, the compound's structural complexity also offers opportunities for innovative synthetic strategies that could be applied to other related molecules. For instance, the iodine substituent provides a convenient entry point for introducing additional functional groups via cross-coupling reactions, while the trifluoromethoxy group can be modified through nucleophilic substitution or metal-catalyzed reactions.

In conclusion, 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804678-34-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of next-generation drugs.